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Compound of Interest

Compound Name: Lithium hydride

Cat. No.: B107721 Get Quote

Introduction

Lithium aluminum hydride (LiAlH₄), commonly abbreviated as LAH, is a powerful and versatile

reducing agent pivotal in organic synthesis.[1][2] Its utility is particularly pronounced in the

pharmaceutical industry and drug development, where it is employed for the reduction of a

wide range of functional groups, including esters, carboxylic acids, and amides, to their

corresponding alcohols or amines.[2] The synthesis of LiAlH₄ is most commonly achieved

through the reaction of lithium hydride (LiH) with aluminum chloride (AlCl₃), a method often

referred to as the Schlesinger synthesis.[1] This document provides detailed protocols for the

laboratory-scale synthesis and purification of LiAlH₄, along with relevant quantitative data and a

proposed reaction mechanism.

Chemical and Physical Properties

Pure lithium aluminum hydride is a white crystalline solid, although commercial grades often

appear gray due to the presence of small amounts of impurities.[1] It is highly reactive and

pyrophoric, especially in the presence of moisture, with which it reacts violently to produce

hydrogen gas, lithium hydroxide, and aluminum hydroxide.[1] Due to its reactivity, all

manipulations involving LiAlH₄ must be conducted under anhydrous and inert conditions,

typically using solvents like diethyl ether or tetrahydrofuran (THF).[1]
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In the realm of drug development and the synthesis of complex organic molecules, LiAlH₄ is an

indispensable tool. Its strong reducing power allows for transformations that are not readily

achievable with milder reducing agents.[2] Key applications include:

Reduction of Esters and Carboxylic Acids to Primary Alcohols: This is a fundamental

transformation in the synthesis of many active pharmaceutical ingredients (APIs).

Conversion of Amides to Amines: This reaction is crucial for the introduction of amine

functionalities in drug candidates.

Reduction of Nitriles to Primary Amines: Another important route for the synthesis of primary

amines.

Opening of Epoxide Rings: LiAlH₄ can be used to open epoxide rings to form alcohols, a

common step in the synthesis of complex natural products and their analogs.

Quantitative Data
The following tables summarize the key quantitative data for the synthesis and purification of

lithium aluminum hydride.

Table 1: Reactant and Product Data for LiAlH₄ Synthesis
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Compound
Molar Mass
( g/mol )

Stoichiomet
ric Ratio

Typical
Mass (g)

Moles (mol)
Density
(g/cm³)

Lithium

Hydride (LiH)
7.95 4 23.5 2.96 0.78

Aluminum

Chloride

(AlCl₃)

133.34 1 71.2 0.534 2.48

Lithium

Aluminum

Hydride

(LiAlH₄)

37.95 1
17.37 (net

yield)
0.458 0.917

Lithium

Chloride

(LiCl)

42.39 3 - - 2.07

Diethyl Ether

(Solvent)
74.12 - - - 0.713

Note: The typical masses are based on a literature procedure and can be scaled as needed.

Table 2: Typical Yield and Purity

Parameter Value

Theoretical Yield of LiAlH₄ 20.26 g (based on AlCl₃)

Actual Yield (Net) 17.37 g

Percent Yield 85.7%

Purity (Commercial Grade) ~95%

Purity (After Recrystallization) >99%

Experimental Protocols
Protocol 1: Synthesis of Lithium Aluminum Hydride (LiAlH₄)
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This protocol is adapted from a standard laboratory procedure for the synthesis of LiAlH₄. All

glassware must be thoroughly dried in an oven and assembled hot under a stream of dry, inert

gas (e.g., nitrogen or argon). All solvents and reagents must be anhydrous.

Materials and Equipment:

Three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser with

a gas outlet, and a dropping funnel.

Heating mantle.

Schlenk line or glove box for inert atmosphere operations.

Finely ground lithium hydride (LiH, <100 mesh).

Anhydrous aluminum chloride (AlCl₃).

Anhydrous diethyl ether.

Small amount of previously synthesized LiAlH₄ (as an initiator).

Procedure:

Preparation of the Reaction Vessel: In a glovebox or under a positive pressure of inert gas,

charge the three-necked flask with an excess of finely ground lithium hydride (23.5 g, 2.96

moles) and a small amount of LiAlH₄ (3.05 g, 0.08 mole) in diethyl ether (30 mL).

Addition of Solvent: Add an additional 200 mL of anhydrous diethyl ether to the flask and

begin stirring the suspension.

Preparation of Aluminum Chloride Solution: In a separate flask, prepare a solution of

anhydrous aluminum chloride (71.2 g, 0.534 mole) in 300 mL of anhydrous diethyl ether. This

may be an exothermic process, so cooling may be necessary.

Reaction: Transfer the aluminum chloride solution to the dropping funnel. Add the AlCl₃

solution dropwise to the stirred LiH suspension at a rate that maintains a gentle reflux of the

diethyl ether.
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Reflux: After the addition is complete, continue to stir the reaction mixture at reflux for

several hours to ensure the reaction goes to completion. The reaction time can be monitored

by observing the consumption of the solid LiH.

Filtration: Allow the reaction mixture to cool to room temperature. Under an inert atmosphere,

filter the mixture through a sintered glass funnel to remove the insoluble lithium chloride

(LiCl) byproduct and any unreacted LiH.

Isolation of Product: The filtrate is a solution of LiAlH₄ in diethyl ether. The concentration of

the solution can be determined by titration. To obtain solid LiAlH₄, the diethyl ether can be

carefully removed under reduced pressure. Caution: Solid LiAlH₄ is pyrophoric and must be

handled with extreme care in an inert atmosphere.

Protocol 2: Purification of Lithium Aluminum Hydride (Recrystallization)

Commercial LiAlH₄ is often gray due to impurities. For applications requiring high-purity,

colorless LiAlH₄, recrystallization from diethyl ether can be performed.

Materials and Equipment:

Schlenk flask with a magnetic stir bar.

Filter frit.

Anhydrous diethyl ether.

Glove box.

Procedure:

Dissolution: In a glovebox, place the commercial-grade gray LiAlH₄ (e.g., 20-25 g) into a

Schlenk flask containing a magnetic stir bar. Add anhydrous diethyl ether (in portions of 100

mL) with stirring to dissolve the LiAlH₄. The impurities will remain as a gray, insoluble solid.

Filtration: Cannula filter the diethyl ether solution of LiAlH₄ into a clean Schlenk flask, leaving

the insoluble impurities behind. Repeat the extraction of the solid residue with fresh diethyl

ether to maximize the recovery of LiAlH₄.
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Crystallization: Reduce the volume of the combined diethyl ether filtrates under vacuum to

induce crystallization of the pure, colorless LiAlH₄.

Isolation: Once crystallization is complete, carefully remove the remaining solvent under

vacuum to obtain a fine, dry, white powder of pure LiAlH₄. Store the purified product in a

sealed container under an inert atmosphere in a glove box.

Visualizations
Reaction Mechanism of LiAlH₄ Synthesis

The synthesis of lithium aluminum hydride from lithium hydride and aluminum chloride is a

Lewis acid-base reaction. The aluminum chloride acts as a Lewis acid, accepting hydride ions

(H⁻) from lithium hydride, which acts as a Lewis base. The reaction proceeds through the

stepwise addition of four hydride equivalents to the aluminum center.

Reactants

Intermediate Species Products

AlCl₃ Li[AlHCl₃]

+ LiH
- LiCl

4 LiH

Li[AlH₂Cl₂]

+ LiH
- LiCl Li[AlH₃Cl]

+ LiH
- LiCl LiAlH₄

+ LiH
- LiCl 3 LiCl

Click to download full resolution via product page

Caption: Proposed reaction mechanism for the synthesis of LiAlH₄.

Experimental Workflow for LiAlH₄ Synthesis and Purification

The following diagram illustrates the overall workflow for the synthesis and purification of

lithium aluminum hydride in a laboratory setting.
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Synthesis

Workup

Purification (Optional)

Combine LiH and initiator in Diethyl Ether

Slowly add AlCl₃ solution to LiH suspension

Prepare AlCl₃ solution in Diethyl Ether

Reflux the reaction mixture

Cool to room temperature

Filter to remove LiCl and excess LiH

Collect filtrate (LiAlH₄ in Diethyl Ether)

Dissolve crude LiAlH₄ in Diethyl Ether

Proceed to Purification

Filter to remove insoluble impurities

Recrystallize LiAlH₄ from filtrate

Isolate pure LiAlH₄ under vacuum

Click to download full resolution via product page

Caption: Experimental workflow for LiAlH₄ synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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